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Compound of Interest

Compound Name: Tulathromycin B

Cat. No.: B591065 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in vitro antibacterial spectrum of

Tulathromycin B, a semi-synthetic macrolide antibiotic. The information is compiled from

various scientific studies and presented to assist researchers and professionals in

understanding its activity against key veterinary pathogens.

Introduction
Tulathromycin is a macrolide antibiotic belonging to the triamilide subclass, specifically

developed for veterinary use. It is indicated for the treatment and prevention of respiratory

diseases in cattle and swine.[1] Its mechanism of action involves the inhibition of bacterial

protein synthesis by binding to the 50S ribosomal subunit.[2] This guide focuses on the in vitro

activity of Tulathromycin B, one of the two isomeric forms of tulathromycin present in aqueous

solutions.

Quantitative Antibacterial Spectrum
The in vitro potency of Tulathromycin B has been evaluated against a wide range of bacterial

pathogens, primarily those associated with bovine respiratory disease (BRD) and swine

respiratory disease (SRD). The following tables summarize the Minimum Inhibitory

Concentration (MIC) data, including MIC50, MIC90, and MIC ranges, as reported in various

studies. These studies predominantly utilized broth microdilution methods as recommended by

the Clinical and Laboratory Standards Institute (CLSI).[3][4][5][6]
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Data Presentation
Table 1: In Vitro Activity of Tulathromycin B against Bovine Respiratory Disease (BRD)

Pathogens

Bacterial
Species

Number of
Isolates

MIC50
(µg/mL)

MIC90
(µg/mL)

MIC Range
(µg/mL)

Reference(s
)

Mannheimia

haemolytica
642 1 2 0.5–4 [7]

Mannheimia

haemolytica
- - 2 - [8][9]

Pasteurella

multocida
88 0.5 1 0.25–2 [7]

Pasteurella

multocida

(bovine)

- - 1 - [8][9]

Histophilus

somni
53 1 2 0.5–4 [7]

Histophilus

somni
43 4 16 4-16 [10]

Mycoplasma

bovis
159 - - 0.25–256 [6]

Mycoplasma

bovis
- 0.25 >64 0.063 to >64 [11]

Mycoplasma

bovis
15 - 0.50-1.00 - [12]

Moraxella

bovis
- 2 4 1-4 [13]

Moraxella

bovoculi
57 - 4 - [14]
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Table 2: In Vitro Activity of Tulathromycin B against Swine Respiratory Disease (SRD)

Pathogens

Bacterial
Species

Number of
Isolates

MIC50
(µg/mL)

MIC90
(µg/mL)

MIC Range
(µg/mL)

Reference(s
)

Actinobacillus

pleuropneum

oniae

135 8 16 4–32 [15]

Actinobacillus

pleuropneum

oniae

- - - 4-16 [8]

Actinobacillus

pleuropneum

oniae

- - - 1-32 [16][17][18]

Pasteurella

multocida

(porcine)

- - 2 - [8]

Bordetella

bronchiseptic

a

107 2 4 1-8 [1]

Haemophilus

parasuis
94 0.25 0.5 0.06-8 [11]

Mycoplasma

hyopneumoni

ae

- ≤0.001 0.004 - [19]

Table 3: In Vitro Activity of Tulathromycin B against Other Pathogens
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Bacterial
Species

Host
Number
of
Isolates

MIC50
(µg/mL)

MIC90
(µg/mL)

MIC
Range
(µg/mL)

Referenc
e(s)

Dichelobac

ter

nodosus

Sheep 43 - - ≤0.004-4 [14]

Experimental Protocols
The determination of Minimum Inhibitory Concentrations (MIC) is a critical component in

assessing the in vitro antibacterial spectrum of an antimicrobial agent. The data presented in

this guide were primarily generated using the broth microdilution method, following the

guidelines established by the Clinical and Laboratory Standards Institute (CLSI), specifically

documents VET01-A4 (formerly M31-A3).[4][5][6][20]

Generalized Broth Microdilution Protocol for MIC
Determination
This protocol provides a general overview of the broth microdilution method. Specific

modifications, particularly for fastidious organisms, are necessary and are detailed in the full

CLSI documents.

Preparation of Antimicrobial Agent Stock Solution:

A stock solution of Tulathromycin B is prepared at a high concentration in a suitable

solvent.

Serial two-fold dilutions are then made in appropriate broth medium to achieve the desired

final concentrations in the microtiter plate.

Bacterial Isolate Preparation:

Bacterial isolates are subcultured on appropriate agar plates to ensure purity and viability.

Several colonies are used to inoculate a sterile saline or broth solution.
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The turbidity of the bacterial suspension is adjusted to match a 0.5 McFarland standard,

which corresponds to approximately 1-2 x 10⁸ CFU/mL.

This standardized inoculum is further diluted in the appropriate test broth to achieve a final

concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

Microtiter Plate Inoculation:

A 96-well microtiter plate is used. Each well in a row contains a different concentration of

Tulathromycin B in broth.

Control wells, including a growth control (no antibiotic) and a sterility control (no bacteria),

are included on each plate.

The prepared bacterial inoculum is added to each well (except the sterility control).

Incubation:

The inoculated microtiter plates are incubated under specific conditions.

For most non-fastidious bacteria, incubation is at 35-37°C for 16-20 hours in ambient air.

Fastidious organisms such as Histophilus somni and Actinobacillus pleuropneumoniae

require specialized media (e.g., Veterinary Fastidious Medium) and incubation in a CO2-

enriched atmosphere.[15]

MIC Determination:

Following incubation, the plates are visually inspected for bacterial growth (turbidity).

The MIC is defined as the lowest concentration of the antimicrobial agent that completely

inhibits visible growth of the organism.

Visualizations
Mechanism of Action
Tulathromycin B exerts its antibacterial effect by inhibiting protein synthesis. It binds to the

50S subunit of the bacterial ribosome, interfering with the production of essential proteins and
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ultimately leading to the cessation of bacterial growth and replication.[2]

Bacterial 70S Ribosome

50S Subunit 30S Subunit

Inhibition

mRNATulathromycin B Binds to

Protein Synthesis Bacteriostasis/
Bacterial Cell Death

Click to download full resolution via product page

Figure 1. Mechanism of action of Tulathromycin B.

Experimental Workflow
The following diagram illustrates the generalized workflow for determining the Minimum

Inhibitory Concentration (MIC) of Tulathromycin B using the broth microdilution method.
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Figure 2. Generalized workflow for MIC determination.

Conclusion
Tulathromycin B demonstrates significant in vitro activity against a broad spectrum of key

bacterial pathogens responsible for respiratory diseases in cattle and swine. The MIC data

compiled in this guide provide valuable quantitative insights for researchers and drug

development professionals. The standardized methodologies, primarily based on CLSI

guidelines, ensure the reproducibility and comparability of these results. Further research into

the specific interactions at the ribosomal level and the potential for resistance development will

continue to be important areas of investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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